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Compound of Interest

Compound Name: Methyl nonanoate

Cat. No.: B163019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of methyl nonanoate, a volatile organic compound

(VOC) with significant roles in various scientific and industrial fields. It covers its

physicochemical properties, natural occurrence, biological significance, and detailed analytical

protocols.

Introduction
Methyl nonanoate (also known as methyl pelargonate) is the fatty acid methyl ester that

results from the formal condensation of nonanoic acid and methanol.[1] It is a colorless liquid

characterized by a fruity, wine-like, or coconut-like odor.[1][2] As a VOC, it contributes to the

aroma profile of numerous fruits, beverages, and other natural products.[2][3] Its applications

are diverse, ranging from its use as a flavoring and fragrance agent to its role as a research

chemical in studies of lipid metabolism and as a potential antifungal and antinematodal agent.

[1][4]

Physicochemical Properties
The physical and chemical characteristics of methyl nonanoate are crucial for understanding

its volatility, solubility, and interactions in various matrices. A summary of these properties is

presented below.
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Property Value Source(s)

Molecular Formula C₁₀H₂₀O₂ [1][4]

Molecular Weight 172.26 g/mol [1]

Appearance Clear, colorless liquid [1][2]

Odor Fruity, coconut, waxy, wine-like [2][5]

Boiling Point 213-214 °C at 760 mmHg [1][3]

Melting Point -35 °C [1][5]

Density 0.870 - 0.879 g/mL at 20-25 °C [1][2]

Vapor Pressure 0.193 - 0.21 mmHg at 25 °C [1][5]

Water Solubility
22.5 - 22.9 mg/L at 25 °C

(practically insoluble)
[3][5]

Solubility
Soluble in alcohol, ether, and

other organic solvents
[1][6]

logP (o/w) 3.96 - 4.32 [1][7]

Refractive Index 1.419 - 1.428 at 20 °C [1][5]

Flash Point 85.56 °C (186 °F) [5]

Natural Occurrence and Biological Significance
Methyl nonanoate is a widely distributed natural compound, identified as a volatile component

in a variety of plants, fruits, and animal products.

Occurrence:

Fruits: It is found in apples, bananas, blackberries, grapes, starfruit, and strawberries.[2][3]

Beverages: It has been reported in white wine and rooibos tea.[2][3]

Other Foods: It is a component of blue cheeses, butter, baked potatoes, and honey.[2][3][8]
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Plants: It has been identified in various plants, including Daphne odora and Astragalus

mongholicus.[1]

Biological Roles:

Flavor and Aroma: Its primary role in foods and beverages is as a contributor to the overall

flavor and aroma profile, often imparting sweet and fruity notes.[4][9]

Semiochemical: In the biological world, VOCs like methyl nonanoate often act as

semiochemicals, mediating interactions between organisms. While its specific role as a

pheromone or kairomone is an area of ongoing research, its presence in floral scents

suggests a potential role in attracting pollinators.[10][11]

Antimicrobial and Nematicidal Activity: Research has shown that methyl nonanoate exhibits

antifungal properties and is toxic to certain nematodes, such as the root-knot and soybean

cyst nematodes, at low concentrations.[1][3]

Biosynthesis
Methyl nonanoate is a fatty acid methyl ester (FAME). The biosynthesis of FAMEs in biological

systems and through chemical synthesis typically involves the esterification or

transesterification of fatty acids.[12][13]

Chemical Synthesis:

Fischer Esterification: The most common laboratory and industrial synthesis involves heating

nonanoic acid with methanol in the presence of a strong acid catalyst, such as sulfuric acid.

[2][14][15]

Transesterification: It can also be produced via a transesterification reaction where

triglycerides are reacted with methanol in the presence of an acid or base catalyst to

produce a mixture of fatty acid methyl esters and glycerol.[12][13][16]

Biocatalysis: A greener approach involves using lipase enzymes to catalyze the esterification

of nonanoic acid with methanol.[14]

The general pathway for acid-catalyzed esterification is depicted below.
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Fischer esterification pathway for methyl nonanoate synthesis.
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Experimental Protocols
The analysis of methyl nonanoate, particularly from complex biological matrices, is

predominantly performed using gas chromatography-mass spectrometry (GC-MS), often

coupled with a pre-concentration technique like headspace solid-phase microextraction (HS-

SPME).[17][18]

Protocol: Analysis of Methyl Nonanoate by HS-SPME-GC-MS

This protocol provides a generalized methodology for the extraction and analysis of volatile

methyl nonanoate from a liquid or solid sample matrix.

1. Materials and Reagents:

Sample vials (e.g., 20 mL) with PTFE/silicone septa caps.

SPME fiber assembly. A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

fiber is often effective for broad-range VOC analysis.[19][20]

Heating block or water bath with magnetic stirring capabilities.

Gas chromatograph coupled to a mass spectrometer (GC-MS).

Methyl nonanoate standard for identification and quantification.

Appropriate solvent (e.g., hexane or methanol) for creating standard solutions.[21][22]

2. Sample Preparation:

Accurately weigh or measure a precise amount of the sample (e.g., 1-5 g for solids, 1-5 mL

for liquids) into a headspace vial.

For quantitative analysis, add a known amount of an appropriate internal standard if

necessary.

Seal the vial immediately with the septum cap.

3. Headspace Solid-Phase Microextraction (HS-SPME):
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Place the sealed vial into the heating block set to a predetermined temperature (e.g., 40-

70°C) to facilitate the release of volatiles into the headspace.[19][23]

Allow the sample to equilibrate for a set time (e.g., 15 minutes).[20]

Manually or automatically insert the SPME fiber through the vial's septum, exposing the fiber

to the headspace above the sample. Do not let the fiber touch the sample matrix.[23]

Allow the fiber to adsorb the VOCs for a fixed extraction time (e.g., 30-60 minutes). This step

should be optimized for the specific matrix and analyte.[19][20]

After extraction, retract the fiber into its needle sheath and immediately transfer it to the GC

injection port for analysis.[17]

4. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Injector: Insert the SPME fiber into the hot GC inlet (e.g., 240-250°C) for thermal desorption

of the analytes onto the GC column.[20] Keep the fiber in the inlet for a sufficient time (e.g.,

3-5 minutes) to ensure complete desorption.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

GC Column: A non-polar or semi-polar capillary column, such as a 5% diphenyl-95%

dimethylpolysiloxane column (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness), is

typically used.[18][24]

Oven Temperature Program: An example program:

Initial temperature of 40°C, hold for 2 minutes.

Ramp at 5-10°C/min to 250°C.

Hold at 250°C for 5-10 minutes.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Mass Range: Scan from m/z 35 to 400.

Source Temperature: ~230°C.

Quadrupole Temperature: ~150°C.

5. Data Analysis:

Identify methyl nonanoate by comparing its retention time and mass spectrum with that of a

pure standard and by matching the spectrum against a reference library (e.g., NIST, Wiley).

The mass spectrum of methyl nonanoate is characterized by key fragment ions, including a

prominent peak at m/z 74 (McLafferty rearrangement) and m/z 87.[1]

Quantification can be performed by creating a calibration curve using standard solutions and

an internal standard.

The workflow for this analytical procedure is visualized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b163019?utm_src=pdf-body
https://www.benchchem.com/product/b163019?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-nonanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

HS-SPME

GC-MS Analysis

Data Processing

1. Place Sample
in Vial

2. Seal Vial

3. Equilibrate &
Heat Sample

4. Expose SPME Fiber
to Headspace

5. Retract Fiber

6. Thermal Desorption
in GC Inlet

7. Chromatographic
Separation

8. Mass Spectrometry
Detection

9. Identification
(Retention Time, MS Library)

10. Quantification
(Calibration Curve)

Click to download full resolution via product page

General workflow for HS-SPME-GC-MS analysis of VOCs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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